Cas no 941911-29-1 (3,4-dimethyl-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide)

• Product Name: 3,4-dimethyl-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide
• CAS No: 941911-29-1
• MF: C₁₈H₁₇N₅O₃S
• MW: 383.424281835556
• CID: 6030609
• PubChem ID: 16896329
• Update Time: 2025-06-15

3,4-dimethyl-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide
• AKOS024578578
• 941911-29-1
• F0475-0214
• 3,4-dimethyl-N-[[4-(4-nitrophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]benzamide
• AKOS005208729
• 3,4-dimethyl-N-{[4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}benzamide
• 3,4-dimethyl-N-((4-(4-nitrophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)benzamide
• 3,4-dimethyl-N-{[4-(4-nitrophenyl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}benzamide

• Inchi： 1S/C18H17N5O3S/c1-11-3-4-13(9-12(11)2)17(24)19-10-16-20-21-18(27)22(16)14-5-7-15(8-6-14)23(25)26/h3-9H,10H2,1-2H3,(H,19,24)(H,21,27)
• InChI Key： WUSYOSCJEFIIPJ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CNC(C2C=CC(C)=C(C)C=2)=O)N1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 383.10521059g/mol
• Monoisotopic Mass: 383.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 135Ų

Additional information on 3,4-dimethyl-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide

Comprehensive Analysis of 3,4-dimethyl-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide (CAS No. 941911-29-1)

The compound 3,4-dimethyl-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide (CAS No. 941911-29-1) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 1,2,4-triazole core with a nitrophenyl substituent and a benzamide moiety, making it a subject of interest in pharmaceutical and material science research. The presence of the sulfanylidene group further enhances its reactivity, opening doors for applications in catalysis and molecular recognition.

In recent years, the demand for heterocyclic compounds like 3,4-dimethyl-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide has surged due to their potential in drug discovery. Researchers are particularly intrigued by its nitrophenyl group, which is often associated with bioactive properties. This aligns with the growing trend of targeting nitrogen-containing heterocycles in the development of novel therapeutics, a topic frequently searched in academic and industrial databases.

The sulfanylidene functionality in this compound also makes it a candidate for studying thione-thiol tautomerism, a phenomenon widely discussed in chemical forums and AI-driven research platforms. This property is critical for understanding molecular stability and reactivity, which are hot topics in computational chemistry. Additionally, the benzamide segment is a common pharmacophore, linking this compound to ongoing discussions about amide bond formation and its role in medicinal chemistry.

From a synthetic perspective, CAS No. 941911-29-1 offers a challenging yet rewarding target for organic chemists. Its multi-functional structure requires precise control over reaction conditions, a subject often explored in high-throughput screening and green chemistry initiatives. The compound’s 1,2,4-triazole ring is particularly noteworthy, as this scaffold is frequently searched in connection with anticancer and antimicrobial agents, reflecting its relevance in current biomedical research.

Beyond pharmaceuticals, 3,4-dimethyl-N-{4-(4-nitrophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}benzamide has potential applications in materials science. Its nitrophenyl group could contribute to the development of photoactive materials, a trending topic in renewable energy research. The compound’s ability to absorb UV-visible light makes it a candidate for organic semiconductors, aligning with the global push for sustainable technologies.

In summary, CAS No. 941911-29-1 represents a versatile and scientifically valuable compound. Its structural complexity and functional diversity position it at the intersection of multiple research domains, from drug discovery to advanced materials. As interest in nitrogen-rich heterocycles and sulfur-containing compounds continues to grow, this molecule is poised to remain a focal point in both academic and industrial settings.